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Compound of Interest

Compound Name: 4-Butoxy-3-nitrobenzoic acid

CAS No.: 4906-28-9

Cat. No.: B1278760

Get Quote

Technical Whitepaper: Physicochemical Profiling of 4-Butoxy-3-nitrobenzoic Acid

Abstract
4-Butoxy-3-nitrobenzoic acid (CAS 4906-28-9) is a critical intermediate in the synthesis of

local anesthetics and pharmaceutical precursors, specifically those belonging to the class of

dialkylaminoethyl aminobenzoates.[1] This guide provides a rigorous technical analysis of its

physicochemical properties, solid-state characteristics, and synthetic behavior. By synthesizing

experimental data with theoretical principles, this document serves as a foundational reference

for researchers optimizing the handling, purification, and application of this compound in drug

development workflows.

Molecular Identity & Structural Characterization
The physicochemical behavior of 4-Butoxy-3-nitrobenzoic acid is governed by the interplay

between the electron-withdrawing nitro group and the electron-donating butoxy substituent on

the benzoic acid core.
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Parameter Technical Detail

IUPAC Name 4-Butoxy-3-nitrobenzoic acid

CAS Registry Number 4906-28-9

Molecular Formula C₁₁H₁₃NO₅

Molecular Weight 239.22 g/mol

SMILES CCCCOC1=C(C=C(C=C1)C(=O)O)[O-]

Key Isomer Distinction

Crucial: Do not confuse with 3-Butoxy-4-

nitrobenzoic acid (CAS 72101-53-2), the

intermediate for Oxybuprocaine.[2][3] The 4-

butoxy isomer discussed here is structurally

distinct and possesses different reactivity

profiles.

Electronic Structure & Reactivity
The 3-nitro group exerts a strong inductive (-I) and mesomeric (-M) withdrawing effect, which

increases the acidity of the carboxylic acid relative to non-substituted benzoic acids. However,

the 4-butoxy group acts as a pi-donor (+M), partially mitigating this effect through the aromatic

ring. This "push-pull" electronic system influences the compound's solubility and spectral

signature.
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Figure 1: Electronic substituent effects defining the reactivity and acidity of 4-Butoxy-3-
nitrobenzoic acid.

Solid-State Properties
Understanding the solid-state form is essential for process development, particularly in

recrystallization and formulation.

Physical Appearance: White to light yellow crystalline solid. The yellow tint is characteristic of

nitro-aromatic compounds due to

transitions.

Melting Point:165–167 °C.[4][5]

Note: Literature values vary slightly depending on solvent of crystallization. The range

165–167 °C is consistent with high-purity material recrystallized from dilute alcohol [1].[5]

Lower values (e.g., 111–114 °C) often indicate the presence of impurities or isomeric

mixtures.

Crystallinity: Forms stable monoclinic or triclinic needles when crystallized from

ethanol/water mixtures.

Solution-Phase Properties
Solubility Profile
The compound exhibits a "dual-nature" solubility due to the lipophilic butyl chain and the polar

nitro/carboxylic acid groups.
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Solvent Solubility Rating Operational Note

Water Low (< 0.5 mg/mL)

Practically insoluble at neutral

pH. Solubility increases

significantly at pH > 5 due to

carboxylate formation.

Ethanol/Methanol High

Preferred solvents for

recrystallization (often used as

aqueous mixtures).

DMF / DMSO Very High

Suitable for nucleophilic

substitution reactions or NMR

analysis.

Diethyl Ether Moderate
Useful for extraction from

acidified aqueous layers.

Acidity (pKa)
Predicted pKa:3.85 ± 0.10.

Mechanistic Insight: The 3-nitro group stabilizes the carboxylate anion via electron

withdrawal, making it more acidic than benzoic acid (pKa 4.20). However, the 4-butoxy group

provides some electron density back to the ring, preventing the pKa from dropping as low as

3-nitrobenzoic acid (pKa 3.46).

Synthetic Pathway & Impurity Profile
The primary synthesis route involves Nucleophilic Aromatic Substitution (S_NAr), utilizing the

activating nature of the nitro group to displace a leaving group (typically chloride) with a

butoxide nucleophile.

Protocol A: Synthesis via S_NAr
Reaction: 4-Chloro-3-nitrobenzoic acid + Potassium n-butoxide

4-Butoxy-3-nitrobenzoic acid
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Activation: The 3-nitro group activates the 4-position carbon, making it susceptible to

nucleophilic attack.

Substitution: Potassium butoxide (generated in situ or added) attacks the 4-position.

Workup: Acidification precipitates the product.[3]
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Figure 2: Synthetic workflow for 4-Butoxy-3-nitrobenzoic acid via Nucleophilic Aromatic

Substitution.

Critical Impurities
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Unreacted Starting Material: 4-Chloro-3-nitrobenzoic acid.[6] Detectable by LC-MS (distinct

isotopic pattern of Cl).

Hydrolysis Product: 4-Hydroxy-3-nitrobenzoic acid. Formed if moisture is present during the

S_NAr reaction. This impurity significantly alters the melting point and pKa.

Spectral Fingerprinting
For validation of identity, the following spectral features are diagnostic.

Method Diagnostic Signal Interpretation

¹H-NMR (DMSO-d₆) 13.0-13.5 (br s, 1H)
Carboxylic acid proton

(exchangeable).

8.3 (d, 1H)

Aromatic H at C2 (ortho to

NO₂, meta to COOH). Most

deshielded aromatic signal.

8.1 (dd, 1H) Aromatic H at C6.

7.4 (d, 1H)

Aromatic H at C5 (ortho to

Butoxy). Shielded by alkoxy

group.

4.2 (t, 2H)
protons. Characteristic triplet

for alkoxy attachment.

IR (KBr) 1680–1700 cm⁻¹
C=O stretch (Carboxylic acid

dimer).

1530 & 1350 cm⁻¹

N-O asymmetric and

symmetric stretches (Nitro

group).

2800–3100 cm⁻¹
C-H aliphatic stretches (Butyl

chain) + O-H broad stretch.

Handling & Safety (E-E-A-T)
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Hazard Classification:

Skin/Eye Irritant: Like most nitrobenzoic acids, this compound is irritating to mucous

membranes.

Handling: Use standard PPE (nitrile gloves, safety goggles). Handle in a fume hood to avoid

dust inhalation.

Storage Stability:

Store in a cool, dry place.[6]

Hygroscopicity: Low, but prolonged exposure to high humidity may induce surface hydrolysis

or caking.

Light Sensitivity: Nitro compounds can darken upon prolonged exposure to UV light; store in

amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278760?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

